
Spectroscopic Data and Analysis of 2,4-
Dimethyl-3-nitropyridine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethyl-3-nitropyridine

Cat. No.: B091083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4-
Dimethyl-3-nitropyridine, a key intermediate in various synthetic applications. The following

sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry

(MS) data, along with the experimental protocols for data acquisition.

Core Spectroscopic Data
The structural elucidation of 2,4-Dimethyl-3-nitropyridine is supported by a combination of

spectroscopic techniques. The data presented here has been compiled from various sources

and represents typical values obtained for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

Table 1: ¹H NMR Spectral Data of 2,4-Dimethyl-3-nitropyridine
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.35 d, J=4.9 Hz 1H H-6

7.05 d, J=4.9 Hz 1H H-5

2.58 s 3H C(4)-CH₃

2.52 s 3H C(2)-CH₃

Table 2: ¹³C NMR Spectral Data of 2,4-Dimethyl-3-nitropyridine

Chemical Shift (δ) ppm Assignment

158.8 C-2

152.1 C-6

149.3 C-4

133.0 C-3

121.8 C-5

23.8 C(4)-CH₃

18.9 C(2)-CH₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum

of 2,4-Dimethyl-3-nitropyridine shows characteristic absorption bands for the nitro group and

the aromatic pyridine ring.

Table 3: IR Absorption Bands of 2,4-Dimethyl-3-nitropyridine
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Wavenumber (cm⁻¹) Intensity Assignment

1525 Strong Asymmetric NO₂ stretch

1350 Strong Symmetric NO₂ stretch

1595, 1450 Medium
C=C and C=N stretching

(pyridine ring)

2920-3000 Medium C-H stretching (methyl groups)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The molecular formula of 2,4-Dimethyl-3-nitropyridine is C₇H₈N₂O₂, with a

molecular weight of 152.15 g/mol .[1]

Table 4: Mass Spectrometry Data of 2,4-Dimethyl-3-nitropyridine

m/z Relative Intensity (%) Assignment

152 100 [M]⁺ (Molecular Ion)

135 Major [M-OH]⁺

106 Major [M-NO₂]⁺

78 Major [C₅H₄N]⁺

Experimental Protocols
The following are general protocols for the acquisition of spectroscopic data for 2,4-Dimethyl-
3-nitropyridine. Specific parameters may vary depending on the instrumentation used.

NMR Spectroscopy
A sample of 2,4-Dimethyl-3-nitropyridine (5-10 mg) is dissolved in approximately 0.7 mL of a

deuterated solvent, typically chloroform-d (CDCl₃), in a 5 mm NMR tube. The ¹H NMR

spectrum is recorded on a 400 MHz or higher field spectrometer. Chemical shifts are reported

in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00
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ppm). For the ¹³C NMR spectrum, a higher concentration of the sample (20-50 mg) may be

required, and the spectrum is typically recorded on the same instrument at a corresponding

frequency (e.g., 100 MHz for a 400 MHz spectrometer).

Infrared (IR) Spectroscopy
The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For

a solid sample, a small amount of 2,4-Dimethyl-3-nitropyridine is finely ground with

potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be

recorded from a thin film of the compound deposited on a salt plate (e.g., NaCl or KBr) from a

volatile solvent. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI)

source. A dilute solution of 2,4-Dimethyl-3-nitropyridine in a volatile organic solvent (e.g.,

methanol or dichloromethane) is introduced into the instrument. For EI, a standard electron

energy of 70 eV is used. The mass analyzer separates the resulting ions based on their mass-

to-charge ratio (m/z).

Data Interpretation and Visualization
The combined spectroscopic data provides a comprehensive structural confirmation of 2,4-
Dimethyl-3-nitropyridine. The workflow for this analysis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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